![molecular formula C35H64O7 B065008 Goniothalamicinone CAS No. 170900-27-3](/img/structure/B65008.png)
Goniothalamicinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Goniothalamicinone is a natural compound that has gained attention in recent years due to its potential medicinal properties. It is a member of the goniothalamin family of compounds, which are isolated from the Goniothalamus species of plants. This compound has been found to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial properties.
Mechanism of Action
The mechanism of action of Goniothalamicinone is not fully understood, but it is believed to involve the inhibition of cell growth and proliferation. The compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and biofilm formation of various bacterial and fungal species.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been found to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. The compound has also been found to inhibit the activity of enzymes involved in the biosynthesis of ergosterol, a component of fungal cell membranes. This leads to the disruption of fungal cell membranes and the inhibition of fungal growth.
Advantages and Limitations for Lab Experiments
One advantage of using Goniothalamicinone in lab experiments is its natural origin, which makes it a potential candidate for the development of new drugs. The compound has also been found to exhibit a range of biological activities, making it a versatile tool for research. However, one limitation of using this compound in lab experiments is the limited availability of the compound, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for research on Goniothalamicinone. One direction is the development of new drugs based on the compound's antitumor, antifungal, and antibacterial properties. Another direction is the investigation of the compound's mechanism of action, which could lead to the development of new therapies for cancer and infectious diseases. Additionally, the synthesis of analogs of this compound could lead to the discovery of compounds with improved biological activities.
Synthesis Methods
Goniothalamicinone can be synthesized through the isolation of the Goniothalamus species of plants. The isolation process involves the extraction of the plant material using solvents such as methanol, ethanol, or chloroform. The extracted material is then purified using techniques such as column chromatography or crystallization. The purity of the compound can be confirmed using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
Goniothalamicinone has been the subject of numerous scientific studies due to its potential medicinal properties. The compound has been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, liver cancer, and lung cancer. It has also been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.
Properties
170900-27-3 | |
Molecular Formula |
C35H64O7 |
Molecular Weight |
596.9 g/mol |
IUPAC Name |
(3S,5R)-5-[(6R,9R)-6,9-dihydroxy-9-[(2R,5R)-5-[(1R)-1-hydroxypentadecyl]oxolan-2-yl]nonyl]-3-(2-oxopropyl)oxolan-2-one |
InChI |
InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-12-13-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(37)18-15-14-16-19-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3/t28-,29-,30-,31-,32-,33-,34-/m1/s1 |
InChI Key |
DZWITTGSSIGAEW-VXPDQUSLSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCC[C@H]([C@H]1CC[C@@H](O1)[C@@H](CC[C@@H](CCCCC[C@@H]2C[C@H](C(=O)O2)CC(=O)C)O)O)O |
SMILES |
CCCCCCCCCCCCCCC(C1CCC(O1)C(CCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C1CCC(O1)C(CCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
synonyms |
goniothalamicinone goniothalamicinone, (2,4-cis)-isome |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.